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Compound of Interest

Compound Name: PI003

Cat. No.: B1193371 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PI-3065

(PI003), a selective p110δ inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving PI-3065 for in vitro experiments?

A1: The recommended solvent for dissolving PI-3065 for in vitro use is dimethyl sulfoxide

(DMSO).[1][2][3] PI-3065 is readily soluble in DMSO, with reported solubility values ranging

from 25 mg/mL to 100 mg/mL.[1][2][3] It is important to use fresh, high-quality DMSO, as

moisture-absorbing DMSO can reduce the solubility of the compound.[4][5]

Q2: I am observing precipitation when I dilute my PI-3065 DMSO stock solution into my

aqueous cell culture medium. What should I do?

A2: This is a common issue when working with compounds that are highly soluble in DMSO but

poorly soluble in aqueous solutions. Here are some steps to troubleshoot this problem:

Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture

medium is low enough to be tolerated by your cells (typically ≤ 0.5%), while still keeping the

compound in solution.[6]

Direct Dilution: Instead of diluting the DMSO stock in a large volume of water or buffer first,

try adding the small volume of DMSO stock directly into the final volume of cell culture

medium with gentle mixing.[6]
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Serial Dilutions in DMSO: If you are performing dose-response experiments, it is critical to

make serial dilutions of your compound in DMSO before the final dilution into the cell culture

medium.[6]

Warm the Medium: Gently warming the cell culture medium to 37°C before adding the

DMSO stock can sometimes help improve solubility.

Q3: What is the solubility of PI-3065 in water or ethanol?

A3: PI-3065 is reported to be insoluble in water and ethanol.[1] Therefore, these solvents are

not recommended for preparing stock solutions.

Q4: How should I prepare PI-3065 for in vivo animal studies?

A4: Preparing PI-3065 for in vivo administration requires specific formulations to create a stable

solution or suspension. Here are a couple of suggested protocols:

For Oral Gavage (Suspension): A homogenous suspension can be made using CMC-Na

(sodium carboxymethyl cellulose). For example, to achieve a 5 mg/mL concentration, 5 mg

of PI-3065 can be added to 1 mL of CMC-Na solution and mixed evenly.[1]

For Oral Gavage (Solution): A clear solution can be prepared by first dissolving PI-3065 in

DMSO to make a stock solution, and then using a combination of solvents. One protocol

suggests a final solvent composition of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.[4] Another option is 10% DMSO and 90% Corn Oil.[4][7] For these multi-solvent

systems, it is crucial to add and mix each solvent sequentially.[4]

Q5: How should I store my PI-3065 stock solution?

A5: Once reconstituted in DMSO, it is recommended to aliquot the stock solution into tightly

sealed vials and store them at -20°C or -80°C.[8][9] Stock solutions in DMSO are reported to

be stable for up to 3 months at -20°C[8] or for up to 2 years at -80°C.[4][7] Avoid repeated

freeze-thaw cycles to prevent degradation of the compound.[4]

Quantitative Solubility Data
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Solvent Temperature
Solubility
(mg/mL)

Molar
Equivalent
(mM)

Source

DMSO 25°C 100 mg/mL 197.37 mM [1]

DMSO Not Specified 50 mg/mL 98.68 mM [3][5]

DMSO Not Specified 25 mg/mL 49.34 mM [2]

DMSO Not Specified
Soluble to 20

mM
10.13 mg/mL [10]

Water 25°C Insoluble Insoluble [1]

Water Not Specified < 0.1 mg/mL Insoluble [2]

Ethanol 25°C Insoluble Insoluble [1]

Molecular Weight of PI-3065: 506.64 g/mol [1][11]

Experimental Protocol: Preparation of a 10 mM PI-
3065 Stock Solution in DMSO
Materials:

PI-3065 powder (crystalline solid)[3]

Anhydrous or fresh, high-quality Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Pre-warm PI-3065: Allow the vial of PI-3065 powder to equilibrate to room temperature for at

least 1 hour before opening to minimize condensation.[9]

Calculate Required DMSO Volume:
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The molecular weight of PI-3065 is 506.64 g/mol .[1][11]

To prepare a 10 mM stock solution from 1 mg of PI-3065:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.01 mol/L * 506.64 g/mol ) = 0.00019738 L

Volume (µL) = 197.38 µL

Dissolution:

Carefully weigh the desired amount of PI-3065 powder and place it in a sterile vial.

Add the calculated volume of fresh DMSO to the vial.

Vortex or gently warm the solution (e.g., in a 37°C water bath) to aid dissolution. Some

sources suggest that sonication may be necessary to fully dissolve the compound.[2]

Aliquot and Storage:

Once the PI-3065 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in tightly sealed vials.

Store the aliquots at -20°C or -80°C for long-term storage.[8][9]

Visualizations
Signaling Pathway
PI-3065 is a selective inhibitor of the p110δ isoform of Phosphoinositide 3-kinase (PI3K).[1][3]

[8][11][12] The PI3K/AKT/mTOR pathway is a crucial intracellular signaling pathway that

regulates cell cycle, proliferation, and survival.[13][14]
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Caption: The PI3K/AKT/mTOR signaling pathway inhibited by PI-3065.
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Caption: Troubleshooting workflow for PI-3065 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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